Cas no 1286265-85-7 (Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate)

• Product Name: Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate
• CAS No: 1286265-85-7
• MF: C₁₇H₂₃N₃O₄S
• MW: 365.447222948074
• CID: 4788185
• Update Time: 2025-06-10

Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate
• tert-Butyl 4-(4-cyanophenylsulfonamido)piperidine-1-carboxylate
• Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate

• Inchi： 1S/C17H23N3O4S/c1-17(2,3)24-16(21)20-10-8-14(9-11-20)19-25(22,23)15-6-4-13(12-18)5-7-15/h4-7,14,19H,8-11H2,1-3H3
• InChI Key： WSFZYYHRVOBIIT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C#N)=CC=1)(NC1CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 611
• XLogP3: 2
• Topological Polar Surface Area: 108

Additional information on Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate

Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate (CAS No. 1286265-85-7): A Comprehensive Overview

Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate (CAS No. 1286265-85-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate is composed of a tert-butyl group attached to a piperidine ring, which is further functionalized with a 4-cyanobenzenesulfonylamino moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The tert-butyl group provides steric protection and enhances the stability of the compound, while the piperidine ring and the sulfonylamino group contribute to its pharmacological activity.

Recent studies have highlighted the importance of Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate has been investigated for its potential as an antitumor agent. A study conducted by a team of researchers at the National Cancer Institute revealed that this compound selectively targets and inhibits cancer cell proliferation without affecting normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell cycle regulation and apoptosis.

The synthesis of Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of tert-butyl piperidine-1-carboxylate with 4-cyanobenzenesulfonyl chloride in the presence of a base such as triethylamine. This method yields high-purity product with excellent yields, making it suitable for large-scale production.

Beyond its therapeutic applications, Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate has also been explored for its use as a building block in organic synthesis. Its versatile functional groups allow for easy modification and derivatization, enabling the synthesis of a wide range of structurally diverse compounds. This property makes it an attractive starting material for researchers aiming to develop novel molecules with tailored biological activities.

In conclusion, Tert-Butyl 4-(4-cyanobenzenesulfonylamino)piperidine-1-carboxylate (CAS No. 1286265-85-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable asset in the development of new therapeutic agents for various diseases. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field.